Cas no 2137659-62-0 (7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(cyclopropylmethyl)-5-iodo-)

• Product Name: 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(cyclopropylmethyl)-5-iodo-
• CAS No: 2137659-62-0
• MF: C₁₀H₉ClIN₃
• MW: 333.556032896042
• CID: 5267691
• Update Time: 2025-10-12

7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(cyclopropylmethyl)-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(cyclopropylmethyl)-5-iodo-

• Inchi： 1S/C10H9ClIN3/c11-9-8-6(12)4-13-10(8)15-7(14-9)3-5-1-2-5/h4-5H,1-3H2,(H,13,14,15)
• InChI Key： NPAVYVAFIXLQLS-UHFFFAOYSA-N
• SMILES： C1(CC2CC2)=NC(Cl)=C2C(I)=CNC2=N1

Additional information on 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-2-(cyclopropylmethyl)-5-iodo-

Introduction to 4-Chloro-2-(cyclopropylmethyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2137659-62-0)

4-Chloro-2-(cyclopropylmethyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2137659-62-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse pharmacological properties, including antiviral, anticancer, and anti-inflammatory activities.

The molecular structure of 4-chloro-2-(cyclopropylmethyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine is characterized by a central pyrrolopyrimidine core substituted with a chlorine atom at the 4-position, a cyclopropylmethyl group at the 2-position, and an iodine atom at the 5-position. These substitutions contribute to the compound's unique chemical and biological properties, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-chloro-2-(cyclopropylmethyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine in cancer therapy. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative effects, 4-chloro-2-(cyclopropylmethyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine has shown promise in the treatment of viral infections. A study published in Antiviral Research reported that this compound effectively inhibits the replication of several RNA viruses, including influenza and hepatitis C viruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein processing.

The pharmacokinetic properties of 4-chloro-2-(cyclopropylmethyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine have also been investigated. Preclinical studies indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic profile and enhance its therapeutic index.

Safety and toxicity assessments are crucial for the development of any new drug candidate. Preliminary toxicology studies suggest that 4-chloro-2-(cyclopropylmethyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine has a favorable safety profile at therapeutic doses. However, more extensive toxicological evaluations are required to ensure its safety in long-term use.

The synthetic route for 4-chloro-2-(cyclopropylmethyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine has been well-documented in the literature. The synthesis typically involves a multi-step process starting from readily available starting materials. Key steps include the formation of the pyrrolopyrimidine core through a cyclization reaction and subsequent functionalization with the desired substituents. The efficiency and scalability of this synthetic route make it suitable for large-scale production.

In conclusion, 4-chloro-2-(cyclopropylmethyl)-5-iodo-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 2137659-62-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and virology. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.